N-Acetyl Sitagliptin
N-Acetyl Sitagliptin
N-Acetyl Sitagliptin is the N-acetylated derivative of the trizolopyrazine dipeptidyl peptidase IV inhibitor, Sitagliptin.
Brand Name:
Vulcanchem
CAS No.:
1379666-94-0
VCID:
VC0133907
InChI:
InChI=1S/C18H17F6N5O2/c1-9(30)25-11(4-10-5-13(20)14(21)7-12(10)19)6-16(31)28-2-3-29-15(8-28)26-27-17(29)18(22,23)24/h5,7,11H,2-4,6,8H2,1H3,(H,25,30)/t11-/m1/s1
SMILES:
CC(=O)NC(CC1=CC(=C(C=C1F)F)F)CC(=O)N2CCN3C(=NN=C3C(F)(F)F)C2
Molecular Formula:
C18H17F6N5O2
Molecular Weight:
449.357
N-Acetyl Sitagliptin
CAS No.: 1379666-94-0
Cat. No.: VC0133907
Molecular Formula: C18H17F6N5O2
Molecular Weight: 449.357
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Acetyl Sitagliptin is the N-acetylated derivative of the trizolopyrazine dipeptidyl peptidase IV inhibitor, Sitagliptin. |
|---|---|
| CAS No. | 1379666-94-0 |
| Molecular Formula | C18H17F6N5O2 |
| Molecular Weight | 449.357 |
| IUPAC Name | N-[(2R)-4-oxo-4-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-1-(2,4,5-trifluorophenyl)butan-2-yl]acetamide |
| Standard InChI | InChI=1S/C18H17F6N5O2/c1-9(30)25-11(4-10-5-13(20)14(21)7-12(10)19)6-16(31)28-2-3-29-15(8-28)26-27-17(29)18(22,23)24/h5,7,11H,2-4,6,8H2,1H3,(H,25,30)/t11-/m1/s1 |
| Standard InChI Key | YGFMQPHTQKCJPI-LLVKDONJSA-N |
| SMILES | CC(=O)NC(CC1=CC(=C(C=C1F)F)F)CC(=O)N2CCN3C(=NN=C3C(F)(F)F)C2 |
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